Cas no 1192-53-6 (4,5-Dichloro-1-methylimidazole)

• Product Name: 4,5-Dichloro-1-methylimidazole
• CAS No: 1192-53-6
• MF: C₄H₄Cl₂N₂
• MW: 150.993958473206
• MDL: MFCD00067911
• CID: 83482
• PubChem ID: 591536
• Update Time: 2025-06-10

4,5-Dichloro-1-methylimidazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-1-methylimidazole
• 1-Methyl-4,5-dichlorimidazol
• 1-methyl-4,5-dichloroimidazole
• 4,5-Dichlor-1-methylimidazol
• 4,5-Dichloro-1-methyl-1H-imidazole
• 4,5-dichloro-1-methyl-imidazole
• BB_SC-5737
• Imidazole,4,5-dichloro-1-methyl
• 1H-Imidazole, 4,5-dichloro-1-methyl-
• BAA19253
• 4,5-Dichloro-1-methyl-1H-imidazole #
• 1192-53-6
• CS-0318736
• SCHEMBL360582
• Imidazole, 4,5-dichloro-1-methyl-
• AKOS005573232
• DTXSID20343683
• D92838
• MFCD00067911
• VVYQLPWYFQBZOL-UHFFFAOYSA-N
• FT-0703974
• STK641797
• BBL028128
• AE-848/30721025

• MDL： MFCD00067911
• Inchi： 1S/C4H4Cl2N2/c1-8-2-7-3(5)4(8)6/h2H,1H3
• InChI Key： VVYQLPWYFQBZOL-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN1C)Cl

Computed Properties

• Exact Mass: 149.97500
• Monoisotopic Mass: 149.975154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.49
• Melting Point: 53-55°C
• Boiling Point: 286.8°Cat760mmHg
• Flash Point: 127.2°C
• Refractive Index: 1.595
• Water Partition Coefficient: Soluble in water.
• PSA: 17.82000
• LogP: 1.72690
• Solubility: Not determined

4,5-Dichloro-1-methylimidazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 4,5-Dichloro-1-methylimidazole

Recent Advances in the Study of 4,5-Dichloro-1-methylimidazole (CAS: 1192-53-6)

4,5-Dichloro-1-methylimidazole (CAS: 1192-53-6) is a halogenated imidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including antiviral, antifungal, and anticancer agents. Recent studies have explored its unique chemical properties and potential applications in drug discovery and development.

One of the key areas of research focuses on the role of 4,5-Dichloro-1-methylimidazole in the synthesis of nucleoside analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel antiviral compounds targeting RNA-dependent RNA polymerases. The study highlighted the compound's ability to enhance the stability and bioavailability of the resulting nucleoside analogs, making it a valuable tool in antiviral drug design.

Another significant advancement involves the use of 4,5-Dichloro-1-methylimidazole in the development of small-molecule inhibitors for protein kinases. Research conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets implicated in cancer progression. The study, published in Nature Chemical Biology, provided structural insights into the binding interactions, paving the way for the design of more selective kinase inhibitors.

In addition to its applications in drug synthesis, 4,5-Dichloro-1-methylimidazole has also been investigated for its potential as a catalyst in organic reactions. A recent paper in Organic Letters described its use in facilitating C-N bond formation reactions, which are critical in the construction of complex heterocyclic frameworks. The study reported high yields and excellent regioselectivity, underscoring the compound's utility in synthetic chemistry.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scalability of 4,5-Dichloro-1-methylimidazole-based compounds. Ongoing research aims to address these issues by exploring greener and more efficient methodologies. For instance, a 2024 study in Green Chemistry proposed a solvent-free synthesis approach that reduces environmental impact while maintaining high purity and yield.

In conclusion, 4,5-Dichloro-1-methylimidazole (CAS: 1192-53-6) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications in drug synthesis, catalysis, and medicinal chemistry highlight its importance as a building block for innovative therapeutic agents. Future studies are expected to further elucidate its mechanistic roles and expand its utility in addressing unmet medical needs.